Velnacrine maleate Velnacrine maleate
Brand Name: Vulcanchem
CAS No.: 112964-99-5
VCID: VC20879027
InChI: InChI=1S/C13H14N2O.C4H4O4/c14-13-8-4-1-2-5-9(8)15-10-6-3-7-11(16)12(10)13;5-3(6)1-2-4(7)8/h1-2,4-5,11,16H,3,6-7H2,(H2,14,15);1-2H,(H,5,6)(H,7,8)/b;2-1-
SMILES: C1CC(C2=C(C3=CC=CC=C3N=C2C1)N)O.C(=CC(=O)O)C(=O)O
Molecular Formula: C17H18N2O5
Molecular Weight: 330.33 g/mol

Velnacrine maleate

CAS No.: 112964-99-5

Cat. No.: VC20879027

Molecular Formula: C17H18N2O5

Molecular Weight: 330.33 g/mol

* For research use only. Not for human or veterinary use.

Velnacrine maleate - 112964-99-5

Specification

CAS No. 112964-99-5
Molecular Formula C17H18N2O5
Molecular Weight 330.33 g/mol
IUPAC Name 9-amino-1,2,3,4-tetrahydroacridin-1-ol;(Z)-but-2-enedioic acid
Standard InChI InChI=1S/C13H14N2O.C4H4O4/c14-13-8-4-1-2-5-9(8)15-10-6-3-7-11(16)12(10)13;5-3(6)1-2-4(7)8/h1-2,4-5,11,16H,3,6-7H2,(H2,14,15);1-2H,(H,5,6)(H,7,8)/b;2-1-
Standard InChI Key NEEKVKZFYBQFGT-BTJKTKAUSA-N
Isomeric SMILES C1CC(C2=C(C3=CC=CC=C3N=C2C1)N)O.C(=C\C(=O)O)\C(=O)O
SMILES C1CC(C2=C(C3=CC=CC=C3N=C2C1)N)O.C(=CC(=O)O)C(=O)O
Canonical SMILES C1CC(C2=C(C3=CC=CC=C3N=C2C1)N)O.C(=CC(=O)O)C(=O)O

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